molecular formula C11H8N2O2S B8361177 9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine

9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine

Cat. No.: B8361177
M. Wt: 232.26 g/mol
InChI Key: BNPXRHHAFFQEDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C11H8N2O2S and its molecular weight is 232.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N2O2S

Molecular Weight

232.26 g/mol

IUPAC Name

9-methoxy-3H-[1]benzothiolo[3,2-d]pyrimidin-4-one

InChI

InChI=1S/C11H8N2O2S/c1-15-6-3-2-4-7-8(6)9-10(16-7)11(14)13-5-12-9/h2-5H,1H3,(H,12,13,14)

InChI Key

BNPXRHHAFFQEDE-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=CC=C1)SC3=C2N=CNC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 3-amino-4-methoxybenzothiophene-2-carboxylate (202 mg, 0.85 mmol) and formamide (2 mL) is heated at 135 C. for 1 hr and the temperature is raised to 190 C. After 8 hr the reaction is cooled to r.t. Upon-cooling, black solid forms and is collected by filtration. The precipitate is air dried to give 9-methoxy-4-oxo-3H-benzothieno[3,2-d]pyrimidine (45 mg, 22.5%). 1H NMR (DMSO) δ12.0 (1H, brs), 8.31 (1H, s)7.70-7.55 (2H, m), 7.10 (1H, d, J=7.7 Hz), 3.97 (3H, s).
Quantity
202 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One

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